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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of diholmium tricarbonate, more formally
known as holmium(lll) carbonate hydrate (Hoz(COs3)3-nH20). This document details its
chemical and physical properties, provides a comprehensive experimental protocol for its
synthesis, and includes characterization data. The CAS Registry Number for holmium(lIl)
carbonate hydrate is 38245-34-0.

Physicochemical Properties and Characterization
Data

Diholmium tricarbonate is a hydrated inorganic compound. Its properties have been
characterized using various analytical techniques. The following tables summarize the key
guantitative data obtained from X-ray diffraction (XRD), infrared (IR) spectroscopy, and
thermogravimetric analysis (TGA).

Table 1: X-ray Diffraction Data for Hydrated Holmium
Carbonate

The crystal structure of synthesized hydrated holmium carbonate is closely related to that of
tengerite-type rare earth carbonates.[1] The powder X-ray diffraction data is presented below.

[1]
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d-spacing (nm) Relative Intensity (I/lo)
0.7613 32

0.5655 44

0.4598 100

0.3890 56

0.3554 39

0.2964 47

0.2535 27

0.2127 20

0.1973 28

Table 2: Infrared Spectroscopy Data for Hydrated
Holmium Carbonate

The infrared spectrum of hydrated holmium carbonate indicates the presence of two non-
equivalent carbonate groups (bidentate and unidentate) and water of hydration.[1] The
assignments of the absorption bands are listed below.[1]

Assignment (Fujita

Wavenumber (cm~?) . Description
Notation)
3422 v(H20) O-H stretching of water
1622 0(HOH) H-O-H bending of water
1511, 1452, 1423 Vs, V1 C-O stretching modes
1090, 1050 V2 COs out-of-plane deformation
861, 834 Vs COs in-plane bending
761 V3 0O-C-0 bending in-plane
684 Ve 0O-C-0 bending out-of-plane

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://asianpubs.org/index.php/ajchem/article/download/13756/13730
https://asianpubs.org/index.php/ajchem/article/download/13756/13730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 3: Thermogravimetric Analysis (TGA) of Hydrated
Holmium Carbonate

The thermal decomposition of hydrated holmium carbonate occurs in two main stages:
dehydration followed by decarbonation. The end product of the decomposition is holmium(lil)
oxide (H0203).[1]

Temperature Range (°C) Weight Loss (%) Process

N Dehydration (loss of water
~50 - 250 (not specified)
molecules)

Decarbonation (loss of carbon
~250 - 600 (not specified) dioxide) and formation of
Ho0203

Experimental Protocol: Synthesis of Crystalline
Hydrated Holmium Carbonate

This section details the experimental methodology for the synthesis of crystalline hydrated
holmium carbonate using ammonium bicarbonate as a precipitant.[1]

Materials and Equipment:

e Holmium(lll) chloride (HoCls) solution, 0.1 M

e Ammonium bicarbonate (NH4HCOs) solution, 0.3 M
e Deionized water

» Beakers

o Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Buchner funnel and flask)

 Filter paper
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» Drying oven or desiccator
Procedure:
o Preparation of Reactant Solutions:
o Prepare a 0.1 M solution of holmium(lll) chloride in deionized water.
o Prepare a 0.3 M solution of ammonium bicarbonate in deionized water.
» Precipitation:

o Place 50 mL of the 0.1 M holmium(lIl) chloride solution into a beaker equipped with a
magnetic stir bar.

o Begin stirring the holmium(lil) chloride solution at a constant rate.

o Slowly add 50 mL of the 0.3 M aqueous ammonium bicarbonate solution to the stirred
holmium(lll) chloride solution at 25°C.

o A precipitate will form, and gas bubbles (CO2z) will be evolved rapidly.
» Aging of the Precipitate:

o Maintain the resulting solution with the precipitate at 25°C for one week to allow for
crystallization and aging.

e |solation and Purification of the Product:
o After one week, filter the precipitate using a filtration apparatus.

o Wash the collected precipitate repeatedly with deionized water to remove any soluble
impurities.

e Drying:
o Air-dry the washed precipitate.

e Analysis:
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o The resulting hydrated holmium carbonate can be subjected to analysis, such as
combustion analysis for CO2 and Hz0 content, and ignition to Ho20s to determine the
holmium content.

Diagrams
Synthesis Workflow for Hydrated Holmium Carbonate

0.1 M HoCls Solution
0.3 M NH4HCO:s Solution

Hydrated Holmium Carbonate

Washing with H20 Ho2(CO3)snH:0

Aging
(1 week at 25°C)

Click to download full resolution via product page

Caption: Workflow for the synthesis of hydrated holmium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15348341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

